N-hydroxy-2-phenyl-1-hydrazinecarboxamide

• IUPAC Name: 1-anilino-3-hydroxyurea
• InChI: InChI=1S/C7H9N3O2/c11-7(10-12)9-8-6-4-2-1-3-5-6/h1-5,8,12H,(H2,9,10,11)
• InChI Key: CGKLKQXBEOQILJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC(=O)NO
• Molecular Formula: C7H9N3O2
• DSSTOX Substance ID: DTXSID80377227
• Molecular Weight: 167.17 g/mol
• CAS RN: 121933-76-4

Description

N-hydroxy-2-phenyl-1-hydrazinecarboxamide (NPHHC) is an organic compound belonging to the class of hydrazinecarboxamides. It is a colorless solid that is soluble in water and organic solvents. NPHHC is widely used in chemical synthesis, as a reagent in organic synthesis, and in the development of pharmaceuticals and other products. It is also used as a catalyst in a variety of reactions.

Scientific Research Applications

Synthesis and Characterization of Complex Molecules : A study by Singh and Singh (2008) explored the synthesis of rare earth complexes with azomethines, including derivatives of N-hydroxy-2-phenyl-1-hydrazinecarboxamide. These complexes were characterized and tested for their antimicrobial properties, demonstrating significant bactericidal and fungicidal activities (R. Singh & R.V. Singh, 2008).

Antimicrobial and Antifungal Activities : The antimicrobial and antifungal activities of this compound derivatives have been a subject of interest. For instance, Ahsan et al. (2016) synthesized semicarbazone derivatives and evaluated their antimicrobial activities, discovering compounds with potent antibacterial and antifungal properties (M. Ahsan et al., 2016).

Anticonvulsant Evaluation : The compound's utility extends to the pharmaceutical domain, where Ahsan et al. (2013) synthesized and evaluated this compound analogues for their anticonvulsant activities. These studies indicated promising results, with specific derivatives showing significant protection in seizure tests (M. Ahsan et al., 2013).

Development of Fluorescent Probes : Furthermore, Zhu et al. (2019) investigated a ratiometric fluorescent probe for detecting hydrazine in biological and water samples. This probe utilized a derivative of this compound, showcasing its potential in environmental monitoring and biological research (Meiqing Zhu et al., 2019).

Cancer Research and Drug Discovery : The compound's derivatives have also been explored for their potential in cancer research and drug discovery. Studies have focused on synthesizing novel derivatives and evaluating their cytotoxic and antioxidant activities, providing insights into their therapeutic potentials (Amena Ali et al., 2021).